Cas no 596104-60-8 ((2-nonyl-[1,3]dioxolan-2-yl)-acetic acid)

• Product Name: (2-nonyl-[1,3]dioxolan-2-yl)-acetic acid
• CAS No: 596104-60-8
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1080502
• PubChem ID: 11288385
• Update Time: 2025-04-20

(2-nonyl-[1,3]dioxolan-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-nonyl-[1,3]dioxolan-2-yl)-acetic acid
• DB-250581
• LLEGWQKHZKWHGX-UHFFFAOYSA-N
• 3,3-ethylene-dioxydodecanoic acid
• 3,3-ethylenedioxydodecanoic acid
• 2-(2-nonyl-1,3-dioxolan-2-yl)acetic Acid
• SCHEMBL4353419
• 596104-60-8

• Inchi： 1S/C14H26O4/c1-2-3-4-5-6-7-8-9-14(12-13(15)16)17-10-11-18-14/h2-12H2,1H3,(H,15,16)
• InChI Key： LLEGWQKHZKWHGX-UHFFFAOYSA-N
• SMILES： O1CCOC1(CC(=O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 258.18310931g/mol
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids